Cas no 105479-82-1 (3-bromobut-2-en-1-ol;methanesulfonic Acid)
105479-82-1 structure
Product Name:3-bromobut-2-en-1-ol;methanesulfonic Acid
CAS No:105479-82-1
MF:C5H11BrO4S
MW:247.107440233231
CID:1154423
PubChem ID:71333554
Update Time:2025-04-20
3-bromobut-2-en-1-ol;methanesulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-bromobut-2-en-1-ol,methanesulfonic acid
- 3-bromobut-2-en-1-ol
- methanesulfonic acid
- DTXSID80761788
- Methanesulfonic acid--3-bromobut-2-en-1-ol (1/1)
- 105479-82-1
- 3-bromobut-2-en-1-ol;methanesulfonic Acid
-
- Inchi: 1S/C4H7BrO.CH4O3S/c1-4(5)2-3-6;1-5(2,3)4/h2,6H,3H2,1H3;1H3,(H,2,3,4)
- InChI Key: CVDZOGXPQMEKLW-UHFFFAOYSA-N
- SMILES: BrC(C)=CCO.S(C)(=O)(=O)O
Computed Properties
- Exact Mass: 245.95613
- Monoisotopic Mass: 245.95614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 74.6
3-bromobut-2-en-1-ol;methanesulfonic Acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
105479-82-1 (3-bromobut-2-en-1-ol;methanesulfonic Acid) Related Products
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